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Compound of Interest

Compound Name: 2,4-Dimethylbenzonitrile

Cat. No.: B1265751

2,4-Dimethylbenzonitrile, also known as 4-cyano-m-xylene, is an aromatic nitrile. A clear and
unambiguous identification is the first step in any rigorous scientific investigation.

The molecular structure of 2,4-Dimethylbenzonitrile consists of a benzene ring substituted
with two methyl groups at positions 2 and 4, and a nitrile group at position 1. This seemingly
simple structure gives rise to a specific set of physical properties that are critical for its
handling, reactivity, and application in chemical synthesis.

A summary of its key identifiers is provided in the table below.

Identifier Value Source
CAS Number 21789-36-6 [11[2][3][4]
Molecular Formula C9HON [1][2][3][4]
Molecular Weight 131.17 g/mol [1112]131[4]
IUPAC Name 2,4-dimethylbenzonitrile [3114]

InChl=1S/COHON/c1-7-3-4-
InChl (1121131141
9(6-10)8(2)5-7/h3-5H,1-2H3
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SMILES CC1=CC(=C(C=C1)C#N)C [31[4]
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Core Physical Properties

The physical state and thermal properties of a compound are fundamental to its handling,
storage, and use in reactions. 2,4-Dimethylbenzonitrile is typically a low-melting solid or a
clear liquid at or near room temperature.

Physical Property Value Unit Source(s)

White or Colorless to

Appearance Light yellow powder to

[5][6]

lump to clear liquid

Melting Point 23-25 °C [5][6]
Boiling Point 109/17 °C / mmHg [5][6]
Density (Predicted) 0.99+0.1 g/cm3 [51[6]
Refractive Index 1.5280 to 1.5320 - [5][6]
Enthalpy of 83.9+2.8 kJ/mol [2]

Sublimation (AsubH°®)

Solubility Profile

The solubility of a compound is a critical parameter in drug development for formulation and in
research for reaction solvent selection. The "like dissolves like" principle is a useful starting
point for predicting solubility. Given the aromatic and nitrile functionalities of 2,4-
Dimethylbenzonitrile, it is expected to have low solubility in polar solvents like water and
higher solubility in nonpolar organic solvents.

Solubility
Value Method Source
Parameter
Log10 of Water Crippen Calculated
. -2.78 [7]
Solubility (log10WS) Property
Octanol/Water )
N o Crippen Calculated
Partition Coefficient 2.175 [7]
Property
(logPoct/wat)
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The negative log10WS value indicates low aqueous solubility.[7] The positive logPoct/wat value
suggests that 2,4-Dimethylbenzonitrile is lipophilic and will preferentially partition into
nonpolar environments.[7]

Spectral Characterization

Spectroscopic data provides a fingerprint of the molecule, confirming its identity and purity. The
primary techniques for the characterization of 2,4-Dimethylbenzonitrile are Nuclear Magnetic
Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

» 'H NMR Spectroscopy: Provides information on the number and environment of hydrogen
atoms in the molecule.

e 13C NMR Spectroscopy: Reveals the number and types of carbon atoms.

« Infrared (IR) Spectroscopy: Identifies the functional groups present, with the nitrile group
(C=N) having a characteristic sharp absorption.[8]

e Mass Spectrometry (MS): Determines the molecular weight and can provide information
about the molecular structure through fragmentation patterns.[8]

Spectral data for 2,4-Dimethylbenzonitrile can be found in public databases such as the NIST
Chemistry WebBook and PubChem.[1][3]

Experimental Protocols for Physical Property
Determination

To ensure the integrity of experimental work, the physical properties of a compound should be
verified. The following are standard protocols for determining the key physical properties of a
compound like 2,4-Dimethylbenzonitrile.

Melting Point Determination

The melting point is a key indicator of purity. A sharp melting range close to the literature value
suggests a pure compound.

Methodology:
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e Sample Preparation: A small amount of the solid 2,4-Dimethylbenzonitrile is placed in a
capillary tube.

o Apparatus Setup: The capillary tube is placed in a melting point apparatus.
e Heating: The sample is heated at a controlled rate.

o Observation: The temperature at which the solid begins to melt and the temperature at which
it is completely liquid are recorded.

Caption: Workflow for Melting Point Determination.

Boiling Point Determination (at Reduced Pressure)

Since 2,4-Dimethylbenzonitrile has a relatively high boiling point at atmospheric pressure,
distillation under reduced pressure is often employed to prevent decomposition.

Methodology:

o Apparatus Setup: A distillation apparatus suitable for vacuum distillation is assembled.

o Sample Introduction: The liquid 2,4-Dimethylbenzonitrile is placed in the distillation flask.
e Vacuum Application: The system is evacuated to the desired pressure (e.g., 17 mmHg).

o Heating: The sample is heated gently.

o Observation: The temperature at which the liquid boils and condenses is recorded as the
boiling point at that pressure.

Assemble Vacuum Add Sample to Apply and Stabilize Gently Heat the Record Temperature End
Distillation Apparatus Distillation Flask Reduced Pressure Flask at Constant Reflux

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.

Solubility Testing
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A gualitative assessment of solubility in various solvents is often sufficient for initial studies.

Methodology:

Solvent Selection: A range of solvents from polar (e.g., water) to nonpolar (e.g., toluene) is
chosen.

o Sample Addition: A small, measured amount of 2,4-Dimethylbenzonitrile is added to a
known volume of each solvent.

e Mixing: The mixture is agitated (e.g., by vortexing).

o Observation: The mixture is observed for dissolution. If the compound dissolves, more is
added until saturation is reached. The solubility is then qualitatively described (e.g., soluble,
sparingly soluble, insoluble).

Safety, Handling, and Storage

Proper handling and storage are paramount for laboratory safety and to maintain the integrity
of the compound.

Hazards: 2,4-Dimethylbenzonitrile is known to cause skin irritation, serious eye damage,
and may cause respiratory irritation.[3][4]

» Handling: Use in a well-ventilated area.[9][10] Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.[9][10][11] Avoid breathing
dust, fumes, or vapors.[9][10][11]

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6][9]
[10]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water.[9][12] If on
skin, wash with soap and water.[9][12] If inhaled, move to fresh air.[9] If swallowed, rinse
mouth with water.[9] Seek medical attention if symptoms persist.[9][12]

Conclusion
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This guide provides a detailed overview of the key physical properties of 2,4-

Dimethylbenzonitrile, along with protocols for their verification. A thorough understanding of

these properties is essential for the safe and effective use of this compound in research and

development. The provided data, sourced from reputable databases, serves as a solid

foundation for any work involving this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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